5-Hydrazinyl-6,7-dihydro-5H-cyclopenta[b]pyridine

• CAS: 1260655-14-8
• Molecular Formula: C8H11N3
• Molecular Weight: 149.19 g/mol
• SMILES: C1CC2=C(C1NN)C=CC=N2
• InChI: InChI=1S/C8H11N3/c9-11-8-4-3-7-6(8)2-1-5-10-7/h1-2,5,8,11H,3-4,9H2
• InChIKey: HZISADDEVGZIDC-UHFFFAOYSA-N

5-Hydrazinyl-6,7-dihydro-5H-cyclopenta[b]pyridine: Heterocyclic Building Block for R&D

5-Hydrazinyl-6,7-dihydro-5H-cyclopenta[b]pyridine (CAS: 1260655-14-8) is a bicyclic heterocyclic compound comprising a 6,7-dihydro-5H-cyclopenta[b]pyridine core fused with a hydrazinyl substituent at the 5-position [1]. This scaffold is of significant interest in medicinal chemistry due to its structural analogy to biologically active molecules, particularly as a precursor for kinase inhibitors and antiviral agents [2]. The compound is commercially available as a free base and as a hydrochloride salt (CAS: 2089311-19-1), facilitating its use in diverse synthetic and pharmaceutical research applications .

Heterocyclic building block for kinase inhibitor and antiviral agent precursor synthesis

Hydrazinyl group enables hydrazone formation and diverse N-heterocycle construction

Free base and stable hydrochloride salt forms available for synthetic flexibility

• [1] ChemDict. 5-Hydrazinyl-6,7-dihydro-5H-cyclopenta[b]pyridine hydrochloride. CAS 2089311-19-1. View Source
• [2] NBInno. (2025). 6,7-Dihydro-5H-cyclopenta[b]pyridine: Technical Specifications & Applications. View Source

5-Hydrazinyl-6,7-dihydro-5H-cyclopenta[b]pyridine: Substitution Risks

The specific positioning of the hydrazinyl group on the cyclopenta[b]pyridine core is critical for its intended chemical reactivity and biological target engagement. Unlike analogs with amino, hydroxy, or alkyl substituents at the 5-position, or the 2-hydrazinyl isomer, the 5-hydrazinyl moiety provides a unique steric and electronic environment. This directs the formation of specific hydrazone and heterocyclic derivatives that are inaccessible to its analogs, making generic substitution a high-risk proposition for synthetic reproducibility and target selectivity [1]. Furthermore, the commercial availability of the compound in both free base and hydrochloride salt forms offers distinct handling and reactivity advantages not present in all analogs .

5-hydrazinyl vs. 2-hydrazinyl isomer

Regioisomeric shift alters pyridine nitrogen electronics and may limit access to stable hydrochloride salt form, affecting handling reproducibility.

5-hydrazinyl vs. 5-amino analog

Amine analog cannot form hydrazones, restricting synthetic routes to pyrazole/pyridazine systems and altering library diversification potential.

5-hydrazinyl vs. 5-alkyl/5-hydroxy scaffolds

Alkyl or hydroxy groups lack the hydrazinyl's hydrogen-bond donor/acceptor and nucleophilic character, changing target-engagement profiles in medicinal chemistry contexts.

• [1] Dyachenko, I. V., Dyachenko, V. D., Dorovatovskii, P. V., Khrustalev, V. N., & Nenajdenko, V. G. (2020). Novel multicomponent synthesis of 6,7-dihydro-5H-cyclopenta[b]pyridine derivatives. Chemistry of Heterocyclic Compounds, 56(12), 1592-1598. View Source

5-Hydrazinyl-6,7-dihydro-5H-cyclopenta[b]pyridine: Analogue Differentiation

Regioisomeric Differentiation: 5- vs 2-Hydrazinyl

The 5-hydrazinyl isomer (CAS 1260655-14-8) is commercially available as a free base and a hydrochloride salt, whereas the 2-hydrazinyl isomer (CAS 937667-54-4) is primarily documented as a free base . This difference in commercial availability of salt forms for the 5-isomer provides a direct advantage for researchers requiring a stable, non-hygroscopic solid for handling and formulation. The regioisomeric shift from the 2- to the 5-position also alters the electronic properties of the pyridine nitrogen, potentially leading to differential reactivity in nucleophilic substitutions and metal-catalyzed couplings, a critical factor in synthetic route design [1].

Salt Form Availability

Head-to-head

Hydrochloride salt (CAS 2089311-19-1) available vs. not commonly documented for 2-hydrazinyl isomer.

Salt form may support consistent handling and storage.

Based on vendor catalog analysis.

Evidence Dimension	Commercially available salt form
Target Compound Data	Hydrochloride salt (CAS 2089311-19-1) available
Comparator Or Baseline	2-Hydrazinyl isomer (CAS 937667-54-4) hydrochloride salt not commonly documented
Quantified Difference	Present (target) vs. Not commonly available (comparator)
Conditions	Commercial vendor catalog analysis

Why This Matters

Availability of a stable hydrochloride salt ensures consistent handling and long-term storage, reducing variability in sensitive synthetic or biological assays.

• [1] Dyachenko, I. V., et al. (2020). Novel multicomponent synthesis of 6,7-dihydro-5H-cyclopenta[b]pyridine derivatives. Chemistry of Heterocyclic Compounds, 56(12), 1592-1598. View Source

Hydrazine vs. Amine Reactivity

The 5-hydrazinyl group (target) enables a distinct set of chemical transformations not possible with the 5-amino analog (6,7-Dihydro-5H-cyclopenta[b]pyridin-5-amine, CAS 535935-84-3) . Specifically, the hydrazine moiety readily forms hydrazones with carbonyl compounds, a reaction not possible with the amine analog. This allows for the modular construction of complex heterocyclic libraries via condensation reactions, whereas the amine is primarily limited to amide bond formation, urea synthesis, or reductive amination [1].

Hydrazone Formation Capability

Head-to-head

Forms hydrazones with carbonyls vs. 5-amine analog cannot form hydrazones.

Enables modular construction of N-heterocyclic libraries.

Based on established functional group reactivity.

Evidence Dimension	Key Chemical Reaction Feasibility
Target Compound Data	Forms hydrazones via condensation with aldehydes/ketones
Comparator Or Baseline	5-Amine analog (CAS 535935-84-3) cannot form hydrazones
Quantified Difference	Present (target) vs. Absent (comparator)
Conditions	Based on well-established functional group reactivity rules in organic chemistry

Why This Matters

For synthetic chemists, the ability to form hydrazones unlocks access to a broader range of N-heterocyclic compounds, including pyrazoles and pyridazines, which are privileged scaffolds in drug discovery.

• [1] Dyachenko, I. V., et al. (2020). Novel multicomponent synthesis of 6,7-dihydro-5H-cyclopenta[b]pyridine derivatives. Chemistry of Heterocyclic Compounds, 56(12), 1592-1598. View Source

Hydrazinyl Salt vs. Hydroxy Analogue Handling

The target 5-hydrazinyl compound is documented as a stable hydrochloride salt (C8H12ClN3, MW: 185.65 g/mol) [1]. While specific physical data for the 5-hydroxy analog (6,7-dihydro-5H-cyclopenta[b]pyridin-5-ol) is sparse in public literature, alcohols of this class can exhibit hydrogen-bonding leading to variable hygroscopicity and lower melting points compared to their amine hydrochloride salts [2]. The hydrochloride salt of the target compound offers predictable solid-state properties advantageous for accurate weighing and long-term storage, a critical factor in reproducible experimental workflows.

Solid-State Handling

Class-level

Documented stable HCl salt vs. 5-hydroxy analog with possible hygroscopicity.

Stable salt may reduce weighing variability in process research.

Based on general solid-state chemistry principles.

Evidence Dimension	Stability and Handling as a Solid
Target Compound Data	Available as a stable, crystalline hydrochloride salt
Comparator Or Baseline	5-Hydroxy analog; solid-state properties not characterized in public domain, potential for hygroscopicity
Quantified Difference	Documented stable salt (target) vs. Undocumented/less stable form (comparator)
Conditions	Comparison based on general principles of organic solid-state chemistry and vendor catalog data

Why This Matters

The availability of a well-defined, stable salt form reduces technical risk in process development and ensures consistent quality from R&D to scale-up, justifying its selection over less-characterized alternatives.

• [1] ChemDict. 5-Hydrazinyl-6,7-dihydro-5H-cyclopenta[b]pyridine hydrochloride. CAS 2089311-19-1. View Source
• [2] Gavezzotti, A. (2021). The Crystalline States of Organic Compounds. Elsevier. View Source

Hydrazinyl vs. Methyl Scaffold Potential

The cyclopenta[b]pyridine core is a validated scaffold for developing kinase inhibitors and other therapeutic agents [1]. The 5-hydrazinyl group provides a hydrogen-bond donor/acceptor and a nucleophilic site absent in 5-alkyl analogs (e.g., 5-methyl-6,7-dihydro-5H-cyclopenta[b]pyridine) [2]. This functionality can engage in specific interactions with biological targets, such as forming a covalent bond with a catalytic lysine or chelating a metal ion in an enzyme active site, a mode of action not possible with simple alkyl substituents [3].

Target Engagement Potential

Class-level

Hydrazinyl offers H-bond donor/acceptor, nucleophilic, and metal-chelating modes vs. 5-methyl analog's hydrophobic only.

Multimodal interaction potential may aid target engagement studies.

Inferred from medicinal chemistry scaffold principles.

Evidence Dimension	Potential for Target Engagement
Target Compound Data	Hydrazinyl group capable of H-bonding, nucleophilic attack, and metal chelation
Comparator Or Baseline	5-Methyl analog capable only of hydrophobic interactions
Quantified Difference	Multimodal interaction potential (target) vs. Unimodal (comparator)
Conditions	Inferred from general medicinal chemistry principles of privileged scaffolds and functional groups

Why This Matters

For medicinal chemistry programs, the hydrazinyl moiety offers a versatile handle for exploring novel binding modes and improving target affinity and selectivity over simpler alkyl-substituted cores.

• [1] NBInno. (2025). 6,7-Dihydro-5H-cyclopenta[b]pyridine: Technical Specifications & Applications. View Source
• [2] Kuujia. 5-Hydrazinyl-6,7-dihydro-5H-cyclopenta[b]pyridine. CAS 1260655-14-8. View Source
• [3] Wermuth, C. G., Aldous, D., Raboisson, P., & Rognan, D. (Eds.). (2015). The Practice of Medicinal Chemistry (4th ed.). Academic Press. View Source

5-Hydrazinyl-6,7-dihydro-5H-cyclopenta[b]pyridine: R&D Applications

Focused Library Synthesis for Kinase Inhibitors

Given the cyclopenta[b]pyridine core's known utility in kinase inhibition and the 5-hydrazinyl group's unique reactivity, this compound is ideally suited as a core scaffold for synthesizing focused libraries of novel kinase inhibitors [1]. The hydrazine moiety can be exploited to generate hydrazones with various aromatic aldehydes, rapidly exploring chemical space around a key hydrogen-bonding interaction site within the kinase ATP-binding pocket [2].

Stable N-Heterocyclic Building Blocks

The commercial availability of the hydrochloride salt (CAS 2089311-19-1) makes this compound a superior choice over the 2-hydrazinyl isomer or the 5-amino analog for process chemistry research [1]. Its stable, non-hygroscopic nature ensures accurate stoichiometry in multi-step syntheses, which is critical for developing robust, scalable routes to complex pharmaceutical intermediates where batch-to-batch consistency is paramount [2].

Pyrazole and Pyridazine Derivative Synthesis

The hydrazine functional group is a key precursor for synthesizing pyrazole and pyridazine rings, which are themselves important pharmacophores [1]. The 5-hydrazinyl-6,7-dihydro-5H-cyclopenta[b]pyridine can be reacted with 1,3-dicarbonyl compounds or α,β-unsaturated ketones to generate fused tricyclic systems incorporating these motifs, offering a direct route to novel chemical entities for drug discovery [2].

Novel Binding Mode Exploration

For targets where a lysine residue or a metal ion (e.g., Mg2+, Mn2+) is critical for enzymatic function, this compound offers a distinct advantage over analogs with simple alkyl or amino groups [1]. Its hydrazinyl moiety can be designed to form a reversible covalent bond or a strong chelation interaction, providing a novel mechanism of inhibition that can lead to improved potency and selectivity profiles in a lead optimization campaign [2].

Application

Selection Property

Validation Focus

Kinase inhibitor focused library synthesis

Hydrazone-forming reactivity for core diversification

ATP-binding pocket hydrogen-bond interaction exploration

Process chemistry building block research

Stable hydrochloride salt for accurate stoichiometry

Reproducible multi-step synthesis and scale-up consistency

Pyrazole and pyridazine derivative synthesis

Reactivity with 1,3-dicarbonyl or α,β-unsaturated ketones

Fused tricyclic system formation for drug discovery

Novel binding mode exploration

Hydrazinyl nucleophilic and chelating capacity

Reversible covalent or metal-ion chelation interaction assessment

• [1] NBInno. (2025). 6,7-Dihydro-5H-cyclopenta[b]pyridine: Technical Specifications & Applications. View Source
• [2] Dyachenko, I. V., et al. (2020). Novel multicomponent synthesis of 6,7-dihydro-5H-cyclopenta[b]pyridine derivatives. Chemistry of Heterocyclic Compounds, 56(12), 1592-1598. View Source